Cas no 86139-87-9 (BENZOIC ACID, 4,5-DIAMINO-2-METHYL-)

• Product Name: BENZOIC ACID, 4,5-DIAMINO-2-METHYL-
• CAS No: 86139-87-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 3389956
• PubChem ID: 20449415
• Update Time: 2025-10-30

BENZOIC ACID, 4,5-DIAMINO-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4,5-DIAMINO-2-METHYL-
• 86139-87-9
• 4,5-diamino-2-methylbenzoic acid
• SCHEMBL11085010

• Inchi： 1S/C8H10N2O2/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3H,9-10H2,1H3,(H,11,12)
• InChI Key： PATPNLZGDVFGNU-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=CC=1C)N)N)=O

Computed Properties

• Exact Mass: 166.074227566Da
• Monoisotopic Mass: 166.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.3Ų

Additional information on BENZOIC ACID, 4,5-DIAMINO-2-METHYL-

Recent Advances in the Study of BENZOIC ACID, 4,5-DIAMINO-2-METHYL- (CAS: 86139-87-9) and Its Applications in Chemical Biology and Medicine

BENZOIC ACID, 4,5-DIAMINO-2-METHYL- (CAS: 86139-87-9) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and fluorescent probes. This research brief synthesizes the latest findings on the compound's properties, synthetic applications, and biological activities, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of BENZOIC ACID, 4,5-DIAMINO-2-METHYL- as a precursor for the synthesis of selective kinase inhibitors. The research demonstrated that modifications at the amino and carboxyl functional groups of the compound could yield derivatives with high affinity for specific kinase targets, offering promising avenues for cancer therapy. The study employed molecular docking and in vitro assays to validate the inhibitory effects of these derivatives on tumor cell proliferation.

In another recent investigation, researchers utilized BENZOIC ACID, 4,5-DIAMINO-2-METHYL- to develop a new class of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique structure allowed for the design of probes with enhanced sensitivity and selectivity, as reported in a 2024 article in Chemical Communications. These probes have potential applications in studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Further advancements in synthetic methodologies have also been reported. A 2023 paper in Organic Letters detailed a novel, high-yield synthesis route for BENZOIC ACID, 4,5-DIAMINO-2-METHYL- using catalytic hydrogenation, which significantly improved the scalability and purity of the compound. This development is particularly relevant for industrial-scale production, addressing previous challenges associated with its synthesis.

The compound's mechanism of action and pharmacokinetic properties are also under active investigation. Preliminary data from a 2024 preclinical study suggest that BENZOIC ACID, 4,5-DIAMINO-2-METHYL- derivatives exhibit favorable bioavailability and low toxicity profiles, making them attractive candidates for further drug development. However, additional in vivo studies are required to fully elucidate their therapeutic potential and safety.

In conclusion, recent research on BENZOIC ACID, 4,5-DIAMINO-2-METHYL- (CAS: 86139-87-9) underscores its importance as a multifunctional scaffold in chemical biology and medicinal chemistry. Ongoing studies continue to reveal new applications and optimize its synthetic accessibility, positioning it as a key player in the development of next-generation therapeutics and diagnostic tools. Future research directions may include exploring its use in combination therapies and expanding its utility in bioimaging technologies.